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Compound of Interest

Compound Name: 1-(2-nitrophenyl)piperidin-2-one

Cat. No.: B2818290

Technical Guide: 1-(2-nitrophenyl)piperidin-2-
one

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Material Safety Data Sheet (MSDS). A specific and comprehensive MSDS for 1-
(2-nitrophenyl)piperidin-2-one was not found. The information herein is compiled from
available data for the compound and its structural analogs, primarily 1-(4-nitrophenyl)piperidin-
2-one. All personnel handling this chemical should exercise caution and adhere to established
laboratory safety protocols.

Chemical and Physical Properties

This section summarizes the known and predicted physicochemical properties of 1-(2-
nitrophenyl)piperidin-2-one and its 4-nitro isomer for comparison.
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1-(2-nitrophenyl)piperidin-

1-(4-nitrophenyl)piperidin-

Propert
SNy 2-one 2-one
CAS Number 203509-92-6 38560-30-4
Molecular Formula C11H12N203([1] C11H12N203[2]
Molecular Weight 220.22 g/mol [1] 220.22 g/mol [2]
Light yellow to yellow solid White to yellow crystalline
Appearance .
(Predicted)[1] powder[3][4]
Melting Point Not available 97 - 101 °CJ[3]
Boiling Point 449.4 £ 28.0 °C (Predicted)[1] No data available[3]
) 1.295 + 0.06 g/cm? (Predicted) ]
Density Not available
[1]
Soluble in methanol and other
Solubility Not available polar solvents; insoluble in
non-polar solvents[3]
pKa -2.58 + 0.20 (Predicted)[1] Not available
Storage Temperature 2-8°C[1] Refrigerator[4]

Safety and Hazard Information

Based on data for the structurally similar compound 1-(4-nitrophenyl)piperidin-2-one, the

following hazard classifications are provided. Users should handle 1-(2-nitrophenyl)piperidin-

2-one with the same level of caution.
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Hazard Category GHS Classification Hazard Statements
Acute Oral Toxicity Warning H302: Harmful if swallowed[4]
Skin Corrosion/Irritation Warning H315: Causes skin irritation[4]

. . i H319: Causes serious eye
Serious Eye Damage/Irritation Warning

irritation[4]
Specific Target Organ Toxicity ] H335: May cause respiratory
] Warning o
(Single Exposure) irritation[4]

Precautionary Statements:[4]
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)

Due to the hazardous nature of this compound, the following handling procedures and PPE are

mandatory.

Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6816dc?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6816dc?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6816dc?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6816dc?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/synthonixcorporation/sy3h3d6816dc?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2818290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundatio

nal & Exploratory
Check Availability & Pricing

Preparation
Review MSDS/
Safety Information

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\-
/

J
~

Handling
4
Work in a well-ventilated
fume hood

i

Weigh/transfer compound
carefully to avoid dust

\- /

.

Post-Handling
Y

Decontaminate work area
and equipment

i

Dispose of waste in

(approved hazardous waste container)

Remove and dispose of
contaminated PPE properly

'

(Wash hands thoroughla

J

Click to download full resolution via product page

Caption: General workflow for handling hazardous chemical compounds.
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Synthesis Protocol (Adapted from a related compound)

The following is a general procedure for the synthesis of 1-(4-nitrophenyl)piperidin-2-one,
which may be adaptable for the 2-nitro isomer. Researchers should conduct their own literature
search and risk assessment before attempting any synthesis.

Synthesis of 1-(4-nitrophenyl) piperidin-2-one[5]

Charge a reactor with Tetrahydrofuran (THF) and 5-bromovaleric acid.
 Stir the mixture for 5-10 minutes to obtain a clear solution.

e Cool the solution to 0-5 °C.

o Charge the cooled solution with potassium tertiary butoxide.

o After completion of the reaction (monitored by an appropriate method like TLC), distill the
THF under vacuum at a temperature below 45 °C to obtain a residue.

e Add purified water to the residue and extract the product with dichloromethane.

o Combine the organic layers, wash with water, and distill the dichloromethane under vacuum
below 40 °C to obtain the crude product.

» Further purification can be achieved by crystallization.

Biological Activity and Potential Applications

While there is no specific biological data for 1-(2-nitrophenyl)piperidin-2-one, the piperidin-4-
one scaffold is a known pharmacophore with a wide range of biological activities.[6]

Potential Activities of Piperidine Derivatives:

» Anticancer: Piperidine derivatives have been investigated for their ability to inhibit cancer cell
proliferation.[7][8]

» Antimicrobial: Certain piperidin-4-one derivatives have shown significant antibacterial and
antifungal activity.[9]
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e Anti-HIV: The piperidin-4-one nucleus is present in compounds with reported anti-HIV
activity.[6]

» Anti-tuberculosis: Piperidinol analogs have been identified with activity against
Mycobacterium tuberculosis.[10]

Logical Relationship of Piperidine Core to Biological Activity

Piperidine/Piperidinone Core Structure

Anticancer Activity [Antimicrobial Activity] Antiviral (HIV) Activity Anti-tuberculosis Activity

Click to download full resolution via product page

Caption: The versatile piperidine core is a scaffold for various biological activities.

It is important to note that the biological effects of a specific derivative are highly dependent on
its substitution pattern. The nitro group's position on the phenyl ring (ortho vs. para) can
significantly influence the molecule's electronic properties, conformation, and, consequently, its
biological activity. Further research is required to elucidate the specific biological profile of 1-(2-
nitrophenyl)piperidin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(2-nitrophenyl)piperidin-2-one material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2818290#1-2-nitrophenyl-piperidin-2-one-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2818290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

